Cas no 905691-76-1 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide structure
905691-76-1 structure
Product Name:N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
CAS No:905691-76-1
MF:C15H15N3O4S
MW:333.362302064896
CID:5505273
Update Time:2025-07-17

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(1,2-dihydro-6-methyl-2-oxo-4-pyrimidinyl)thio]-
    • N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide
    • Inchi: 1S/C15H15N3O4S/c1-9-6-14(18-15(20)16-9)23-8-13(19)17-10-2-3-11-12(7-10)22-5-4-21-11/h2-3,6-7H,4-5,8H2,1H3,(H,17,19)(H,16,18,20)
    • InChI Key: WOAXZGDVNLHRTH-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C2OCCOC2=C1)(=O)CSC1C=C(C)NC(=O)N=1

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Pricemore >>

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N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide Related Literature

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide

Comprehensive Analysis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS No. 905691-76-1)

The compound N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide (CAS No. 905691-76-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its intricate benzodioxin and pyrimidinone moieties, this compound exhibits potential applications in drug discovery, particularly in targeting specific enzymatic pathways. Researchers are increasingly exploring its sulfanylacetamide functional group for its role in modulating biological activity, making it a subject of interest in the development of novel therapeutics.

In recent years, the demand for small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. The N-(2,3-dihydro-1,4-benzodioxin-6-yl) scaffold, combined with the 6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl core, positions this compound as a promising candidate for addressing unmet medical needs. Its CAS No. 905691-76-1 is frequently searched in academic databases, reflecting its relevance in ongoing studies related to kinase inhibition and anti-inflammatory agents.

From a synthetic perspective, the incorporation of the sulfanylacetamide linker enhances the compound's stability and bioavailability, a critical factor in drug design. Computational studies have highlighted its potential interactions with protein targets, particularly those involved in cell signaling pathways. This aligns with current trends in AI-driven drug discovery, where researchers leverage machine learning to predict molecular behavior and optimize lead compounds like 905691-76-1.

The benzodioxin ring system, a hallmark of this molecule, is known for its pharmacophore properties, often contributing to enhanced binding affinity and selectivity. Coupled with the pyrimidinone moiety, this structure has been investigated for its potential in treating chronic diseases, a hot topic in healthcare discussions. Searches for 905691-76-1 often correlate with queries about structure-activity relationships (SAR) and metabolic stability, underscoring its importance in preclinical research.

Environmental and green chemistry considerations are also shaping the discourse around compounds like N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(6-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)sulfanylacetamide. Sustainable synthesis methods and biodegradability are increasingly prioritized, reflecting broader societal shifts toward eco-friendly practices. This compound's potential for low-toxicity profiles further amplifies its appeal in regulatory-compliant drug development.

In conclusion, CAS No. 905691-76-1 represents a compelling case study in modern pharmaceutical innovation. Its multifaceted chemical architecture and alignment with cutting-edge research trends—such as computational modeling, targeted therapy, and sustainable chemistry—make it a valuable subject for both academic and industrial exploration. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of therapeutic agents.

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